Cas no 2580113-31-9 (rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate)
rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2580113-31-9
- EN300-27718341
- rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate
-
- Inchi: 1S/C16H20F3NO3/c1-15(2,3)23-14(22)20-9-12(21)8-13(20)10-4-6-11(7-5-10)16(17,18)19/h4-7,12-13,21H,8-9H2,1-3H3/t12-,13+/m0/s1
- InChI Key: NXWUXXAZRZPNPB-QWHCGFSZSA-N
- SMILES: FC(C1C=CC(=CC=1)[C@H]1C[C@@H](CN1C(=O)OC(C)(C)C)O)(F)F
Computed Properties
- Exact Mass: 331.13952799g/mol
- Monoisotopic Mass: 331.13952799g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 49.8Ų
rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27718341-0.05g |
rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate |
2580113-31-9 | 95.0% | 0.05g |
$912.0 | 2025-03-20 | |
| Enamine | EN300-27718341-0.1g |
rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate |
2580113-31-9 | 95.0% | 0.1g |
$956.0 | 2025-03-20 | |
| Enamine | EN300-27718341-0.25g |
rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate |
2580113-31-9 | 95.0% | 0.25g |
$999.0 | 2025-03-20 | |
| Enamine | EN300-27718341-0.5g |
rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate |
2580113-31-9 | 95.0% | 0.5g |
$1043.0 | 2025-03-20 | |
| Enamine | EN300-27718341-1.0g |
rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate |
2580113-31-9 | 95.0% | 1.0g |
$1086.0 | 2025-03-20 | |
| Enamine | EN300-27718341-2.5g |
rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate |
2580113-31-9 | 95.0% | 2.5g |
$2127.0 | 2025-03-20 | |
| Enamine | EN300-27718341-5.0g |
rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate |
2580113-31-9 | 95.0% | 5.0g |
$3147.0 | 2025-03-20 | |
| Enamine | EN300-27718341-10.0g |
rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate |
2580113-31-9 | 95.0% | 10.0g |
$4667.0 | 2025-03-20 |
rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate
Rac-Tert-Butyl (2R,4S)-4-Hydroxy-2-[4-(Trifluoromethyl)Phenyl]Pyrrolidine-1-Carboxylate: A Comprehensive Overview
The compound rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate (CAS No. 2580113-31-9) is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry. This compound is notable for its complex stereochemistry and unique structural features, which make it a valuable tool in drug discovery and development. The molecule consists of a pyrrolidine ring system, a tert-butyl group, and a trifluoromethyl-substituted phenyl group, all of which contribute to its distinctive properties.
Recent studies have highlighted the importance of stereochemistry in determining the biological activity of this compound. The (2R,4S) configuration plays a crucial role in its interaction with biological targets, such as enzymes or receptors. Researchers have employed advanced techniques like X-ray crystallography and computational modeling to elucidate the three-dimensional structure of this compound, providing deeper insights into its pharmacokinetic properties. These findings underscore the significance of stereoselective synthesis in producing biologically active compounds with optimal efficacy and minimal side effects.
The presence of the trifluoromethyl group on the phenyl ring introduces unique electronic and steric effects that enhance the compound's stability and bioavailability. This substitution pattern has been shown to improve the molecule's ability to penetrate cellular membranes, making it a promising candidate for drug delivery systems. Additionally, the hydroxyl group at position 4 of the pyrrolidine ring contributes to hydrogen bonding interactions, which are critical for binding to target proteins. Recent advancements in medicinal chemistry have leveraged these properties to design analogs with enhanced therapeutic potential.
The synthesis of rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the introduction of stereochemical elements using chiral auxiliaries or asymmetric catalysis. The use of environmentally friendly reagents and energy-efficient reaction conditions has become a focus in recent research, aligning with global efforts to promote sustainable chemistry practices.
From an applications perspective, this compound has demonstrated potential in treating various therapeutic areas, including neurodegenerative diseases and inflammation. Preclinical studies have shown that it exhibits potent inhibitory activity against key enzymes involved in these pathways. Furthermore, its ability to modulate cellular signaling pathways makes it a versatile tool in drug design. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of this compound into clinical trials, highlighting its promise as a future therapeutic agent.
In conclusion, rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate represents a cutting-edge advancement in organic chemistry with wide-ranging implications for drug discovery. Its intricate structure, combined with recent breakthroughs in synthetic methodology and biological characterization, positions it as a pivotal molecule in modern pharmacology. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to the field of medicine.
2580113-31-9 (rac-tert-butyl (2R,4S)-4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)